![molecular formula C15H9N3OS2 B2667747 N-(benzo[d]thiazol-6-yl)benzo[d]thiazole-6-carboxamide CAS No. 922879-35-4](/img/structure/B2667747.png)
N-(benzo[d]thiazol-6-yl)benzo[d]thiazole-6-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Benzothiazole is a heterocyclic compound, which is a part of many biologically active compounds . It has a five-membered ring containing three carbon, one sulfur, and one nitrogen atoms . Benzothiazole derivatives have been found to exhibit diverse biological activities, including antioxidant, analgesic, anti-inflammatory, antimicrobial, antifungal, antiviral, diuretic, anticonvulsant, neuroprotective, and antitumor or cytotoxic drug molecules .
Synthesis Analysis
The synthesis of benzothiazole derivatives often involves coupling substituted 2-amino benzothiazoles with other compounds . For example, a series of novel N-(benzo[d]thiazol-2-yl)-2-[phenyl(2-(piperidin-1-yl)ethylamino] benzamides were synthesized by coupling substituted 2-amino benzothiazoles with N-phenyl anthranilic acid .Molecular Structure Analysis
The benzothiazole ring is planar, and its aromaticity is characterized by the delocalization of a lone pair of π-electrons of the sulfur atom . The aromaticity is estimated by the chemical shift of the ring proton (between 7.27 and 8.77 ppm), and the calculated π-electron density shows that the C-5 atom can undergo electrophilic substitution and the C-2 atom for the nucleophilic substitution .Scientific Research Applications
Epidermal Growth Factor Receptor (EGFR) Inhibition
One notable application of benzo[d]thiazole derivatives is in the development of potential EGFR inhibitors. A novel series of benzo[d]thiazole-2-carboxamide derivatives were designed, synthesized, and evaluated for their cytotoxicity against cancer cell lines with varying levels of EGFR expression. Compounds in this series exhibited moderate to excellent potency against EGFR high-expressed cell lines (A549, HeLa, and SW480) while showing weak cytotoxic effects against EGFR low-expressed cell lines (HepG2), indicating their potential as EGFR inhibitors with minimal nonspecific toxicity towards normal cells (Zhang et al., 2017).
Antitumor Activity
Another application involves the synthesis and investigation of antitumor activity. New series of 6-(N/Me)-N-(5-R-benzyl-1,3-thiazol-2-yl)-4,5,6,7-tetrahydro-1-benzothiophen-3-carboxamides were synthesized and their antitumor activity was studied. Two compounds from this series demonstrated significant antitumor effects, highlighting the promise of 5-arylmethylthiazole derivatives in searching for innovative anti-cancer agents (Ostapiuk et al., 2017).
Development of Multifunctional Materials
Research has also extended into the development of multifunctional materials, where N-(benzotriazin-6-yl)carboxamides derivatives, through specific synthetic pathways, have shown potential. These compounds exhibit stable, reversible electrochemical behavior, making them suitable for applications in organic electronic devices (Berezin et al., 2012).
Antibacterial and Antimicrobial Agents
Benzo[d]thiazole derivatives have also been explored for their antibacterial and antimicrobial properties. A series of novel Schiff bases derived from 2-aminobenzothiazole nucleus displayed promising antibacterial activity, especially against Staphylococcus aureus and Bacillus subtilis, at non-cytotoxic concentrations, indicating their potential as novel antibacterial agents (Palkar et al., 2017).
Corrosion Inhibition
Additionally, benzothiazole derivatives have been synthesized and evaluated as corrosion inhibitors for carbon steel in acidic solutions. These compounds demonstrated higher inhibition efficiencies and stability compared to previously reported inhibitors, suggesting their utility in protecting metal surfaces from corrosion (Hu et al., 2016).
Future Directions
The future directions for the research and development of benzothiazole derivatives could include the design and synthesis of new compounds with enhanced biological activities and lesser side effects . Further studies could also focus on understanding the mechanisms of action of these compounds and their potential applications in medicine.
properties
IUPAC Name |
N-(1,3-benzothiazol-6-yl)-1,3-benzothiazole-6-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H9N3OS2/c19-15(9-1-3-11-13(5-9)20-7-16-11)18-10-2-4-12-14(6-10)21-8-17-12/h1-8H,(H,18,19) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
KALBFGVFXGEHFQ-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC2=C(C=C1C(=O)NC3=CC4=C(C=C3)N=CS4)SC=N2 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H9N3OS2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
311.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.